Cas no 2171280-75-2 ((2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)
(2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
- (2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
- 2171280-75-2
- EN300-1573617
-
- Inchi: 1S/C24H29N3O5/c1-27(2)14-21(23(29)30)26-22(28)12-7-13-25-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,7,12-15H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)/t21-/m0/s1
- InChI Key: JLUVBUWVHDBEJG-NRFANRHFSA-N
- SMILES: O(C(NCCCC(N[C@H](C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 439.21072103g/mol
- Monoisotopic Mass: 439.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 108Ų
(2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1573617-50mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 50mg |
$827.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-100mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 100mg |
$867.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-250mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 250mg |
$906.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-500mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 500mg |
$946.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-1000mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 1000mg |
$986.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-2500mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 2500mg |
$1931.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-5000mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 5000mg |
$2858.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-10000mg |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 10000mg |
$4236.0 | 2023-09-24 | ||
| Enamine | EN300-1573617-0.05g |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1573617-0.1g |
(2S)-3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid |
2171280-75-2 | 0.1g |
$2963.0 | 2023-05-23 |
(2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
Compound Introduction: (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171280-75-2)
The compound with the CAS number 2171280-75-2 and the systematic name (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its chiral center and multiple functional groups, positions it as a promising candidate for various biochemical applications. The presence of a dimethylamino group, a fluorenylmethoxycarbonyl moiety, and an amide linkage contributes to its unique reactivity and potential biological activity.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structure of (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid suggests that it may interact with target proteins in a manner that could lead to therapeutic benefits. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and protection, indicating potential applications in protease inhibition or enzyme modulation.
One of the most compelling aspects of this compound is its stereochemical configuration. The (2S) designation indicates that the molecule possesses a specific chirality, which is often crucial for biological activity. Chiral drugs have garnered significant attention due to their ability to interact selectively with biological targets, often leading to improved efficacy and reduced side effects. The research into chiral molecules has shown that subtle changes in stereochemistry can dramatically alter pharmacological properties, making compounds like (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid particularly valuable.
The dimethylamino group in the molecule contributes to its basicity and potential for interaction with acidic functional groups in biological systems. This feature makes it a candidate for drugs targeting diseases where pH regulation or interaction with acidic residues is important. Additionally, the amide linkages provide stability to the molecule while also allowing for further derivatization, which can be exploited to enhance its bioavailability or target specificity.
Recent studies have begun to explore the potential of such complex molecules in treating various diseases. For instance, researchers have been investigating how modifications in the fluorenylmethoxycarbonyl group can affect the compound's solubility and metabolic stability. These studies are crucial for optimizing drug candidates for clinical use. The versatility of (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid lies in its ability to be modified in multiple ways, allowing scientists to fine-tune its properties for specific therapeutic applications.
The butanamidopropanoic acid moiety adds another layer of complexity to the compound's structure. This segment can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Hydrogen bonding plays a critical role in drug-receptor interactions, often determining the affinity and specificity of a drug molecule. By incorporating this group into the molecular framework, researchers aim to enhance the compound's ability to bind tightly to its intended target.
In conclusion, the compound with CAS number 2171280-75-2 and the name (2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a fascinating example of modern pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for such compounds, their potential impact on medicine and biotechnology is likely to grow significantly.
2171280-75-2 ((2S)-3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)